ethyl 4,5-diaminopentanoate dihydrochloride
Overview
Description
Ethyl 4,5-diaminopentanoate dihydrochloride is a compound belonging to the diamine family. It is a white crystalline powder that is soluble in water and is known for its ability to chelate metals. This compound is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ethyl 4,5-diaminopentanoate dihydrochloride typically involves the reaction of ethyl 4,5-diaminopentanoate with hydrochloric acid to form the dihydrochloride salt. The reaction conditions often include controlled temperature and pH to ensure the purity and yield of the product.
Industrial Production Methods
Industrial production of this compound involves large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher efficiency and yield. This may include the use of continuous reactors and advanced purification techniques to obtain the final product.
Chemical Reactions Analysis
Types of Reactions
Ethyl 4,5-diaminopentanoate dihydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.
Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using nucleophiles or electrophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like ammonia. The reaction conditions vary depending on the desired product but often include controlled temperature, pressure, and pH.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce amines. Substitution reactions can result in a variety of products depending on the nucleophile or electrophile used.
Scientific Research Applications
Ethyl 4,5-diaminopentanoate dihydrochloride has a wide range of scientific research applications, including:
Chemistry: Used as a chelating agent to bind metal ions in various chemical reactions.
Biology: Employed in studies involving enzyme inhibition and protein interactions.
Medicine: Investigated for its potential therapeutic effects in treating certain diseases.
Industry: Utilized in the production of specialized chemicals and materials.
Mechanism of Action
The mechanism of action of ethyl 4,5-diaminopentanoate dihydrochloride involves its ability to chelate metal ions, which can affect various biochemical pathways. The molecular targets include enzymes and proteins that require metal ions for their activity. By binding to these metal ions, the compound can inhibit or modulate the activity of these targets, leading to various biological effects.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to ethyl 4,5-diaminopentanoate dihydrochloride include:
Ethyl 4,5-diaminopentanoate: The base compound without the dihydrochloride salt.
4,5-Diaminopentanoic acid: A related compound with similar chemical properties.
Ethyl 4,5-diaminopentanoate monohydrochloride: A similar compound with a different salt form.
Uniqueness
This compound is unique due to its specific chemical structure and ability to form stable complexes with metal ions. This property makes it particularly useful in applications requiring metal ion chelation, such as in certain biochemical assays and industrial processes.
Properties
CAS No. |
2742652-95-3 |
|---|---|
Molecular Formula |
C7H18Cl2N2O2 |
Molecular Weight |
233.1 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
